Cas no 3357-42-4 (3-Phenyl-1H-1,2,4-triazole)

• Product Name: 3-Phenyl-1H-1,2,4-triazole
• CAS No: 3357-42-4
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD00159717
• CID: 316517
• PubChem ID: 18786
• Update Time: 2025-08-05

3-Phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-phenyl-
• 1H-1,2,4-TRIAZOLE,5-PHENYL
• 2-Fenil-1,3,4-triazolo [Italian]
• 3-Phenyl-<1,2,4>-triazol
• 3-phenyl-1,2,4,(1H)-triazole
• 3-phenyl-1,2,4-triazole
• 3-Phenyl-1H-[1,2,4]triazol
• S-Triazole,3-phenyl
• CS-0208680
• 1H-1,2,4-Triazole, 3-phenyl-
• BDBM50078823
• AKOS005188409
• 3357-42-4
• 5-phenyl-4h-1,2,4-triazole
• 3-phenyl-4H-1,2,4-triazole
• SY092614
• SCHEMBL2491046
• DTXSID70187271
• 3-Phenyl-4H-[1,2,4]triazole
• MFCD00159717
• CHEMBL85443
• EN300-79821
• 3-phenyl-4h-(1,2,4)triazole
• CCG-321189
• MFCD00228868
• 3-PHENYL-2H-1,2,4-TRIAZOLE
• BS-37921
• Z804949032
• 3-phenyl-1H-[1,2,4]triazole
• 2-Fenil-1,3,4-triazolo
• 3-phenyl 1,2,4-triazole
• S-Triazole, 3-phenyl-
• (1,2,4-Triazol-3-yl)benzene
• F83030
• 5-Phenyl-1H-1,2,4-triazole
• DB-113804
• ALBB-017804
• 1,2,4-Triazole, 3-phenyl-

• MDL： MFCD00159717
• Inchi： 1S/C8H7N3/c1-2-4-7(5-3-1)8-9-6-10-11-8/h1-6H,(H,9,10,11)
• InChI Key： NYMLZIFRPNYAHS-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC=N1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 332.7°Cat760mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.61
• PSA: 41.57000
• LogP: 1.47170